Cas no 1803606-51-0 (tert-butyl N-{3-[(3,4-dimethylcyclohexyl)amino]propyl}carbamate hydrochloride)

• Product Name: tert-butyl N-{3-[(3,4-dimethylcyclohexyl)amino]propyl}carbamate hydrochloride
• CAS No: 1803606-51-0
• MF: C₁₆H₃₃ClN₂O₂
• MW: 320.898423910141
• MDL: MFCD28505872
• CID: 4617838
• PubChem ID: 119031354
• Update Time: 2025-06-09

tert-butyl N-{3-[(3,4-dimethylcyclohexyl)amino]propyl}carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-[(3,4-dimethylcyclohexyl)amino]propyl}carbamate hydrochloride

• MDL： MFCD28505872
• Inchi： 1S/C16H32N2O2.ClH/c1-12-7-8-14(11-13(12)2)17-9-6-10-18-15(19)20-16(3,4)5;/h12-14,17H,6-11H2,1-5H3,(H,18,19);1H
• InChI Key： MMABHKZASNLMHK-UHFFFAOYSA-N
• SMILES： N(C1CCC(C)C(C)C1)CCCNC(=O)OC(C)(C)C.Cl

Additional information on tert-butyl N-{3-[(3,4-dimethylcyclohexyl)amino]propyl}carbamate hydrochloride

Research Brief on tert-butyl N-{3-[(3,4-dimethylcyclohexyl)amino]propyl}carbamate hydrochloride (CAS: 1803606-51-0)

The compound tert-butyl N-{3-[(3,4-dimethylcyclohexyl)amino]propyl}carbamate hydrochloride (CAS: 1803606-51-0) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic uses.

Recent studies have highlighted the significance of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butyl carbamate group and the 3,4-dimethylcyclohexylamine moiety, make it a versatile building block for the development of targeted therapies. Researchers have explored its utility in the design of protease inhibitors and receptor modulators, with promising preliminary results.

One of the most notable advancements in the study of this compound is its application in the development of central nervous system (CNS) therapeutics. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its potential as an anti-inflammatory agent has been investigated, with early-stage trials showing reduced cytokine production in vitro.

The synthesis of tert-butyl N-{3-[(3,4-dimethylcyclohexyl)amino]propyl}carbamate hydrochloride has been optimized in recent publications, with improved yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its suitability for further pharmacological evaluation. These methodological improvements have facilitated its use in high-throughput screening assays.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the growing body of research underscores its potential as a valuable tool in medicinal chemistry and drug development.

In conclusion, tert-butyl N-{3-[(3,4-dimethylcyclohexyl)amino]propyl}carbamate hydrochloride (CAS: 1803606-51-0) represents a promising candidate for further investigation in the field of chemical biology. Its unique structural properties and demonstrated bioactivity make it a compelling subject for ongoing and future research efforts. Continued exploration of its pharmacological potential may lead to the development of novel therapeutics for a range of diseases.